Cas no 2228339-56-6 (5-(but-3-yn-2-yl)-2-methylphenol)

• Product Name: 5-(but-3-yn-2-yl)-2-methylphenol
• CAS No: 2228339-56-6
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 5965635
• PubChem ID: 165650085
• Update Time: 2025-10-05

5-(but-3-yn-2-yl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-2-yl)-2-methylphenol
• 2228339-56-6
• EN300-1798279

• Inchi： 1S/C11H12O/c1-4-8(2)10-6-5-9(3)11(12)7-10/h1,5-8,12H,2-3H3
• InChI Key： OXABBODXEBEIMG-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)C(C#C)C

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(but-3-yn-2-yl)-2-methylphenol

5-(But-3-yn-2-yl)-2-methylphenol (CAS No. 2228339-56-6): A Comprehensive Overview

5-(But-3-yn-2-yl)-2-methylphenol (CAS No. 2228339-56-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This phenolic derivative, characterized by the presence of a but-3-yn-2-yl group and a methylphenol moiety, offers a fascinating subject for researchers and industry professionals alike. In this article, we delve into the properties, synthesis, applications, and market trends surrounding this intriguing molecule.

The molecular structure of 5-(but-3-yn-2-yl)-2-methylphenol combines the aromatic properties of phenol with the reactivity of an alkyne functional group. This combination creates a compound with interesting chemical behavior that makes it valuable for organic synthesis and material science applications. The presence of both phenolic and alkyne groups in the same molecule allows for diverse chemical transformations, making it a versatile building block in pharmaceutical and agrochemical research.

Recent studies have highlighted the potential of CAS 2228339-56-6 in the development of novel bioactive compounds. Researchers are particularly interested in its application as an intermediate in the synthesis of more complex molecules with potential therapeutic benefits. The compound's structural features make it suitable for click chemistry reactions, a rapidly growing field in drug discovery and materials science. This aligns perfectly with current trends in green chemistry and sustainable synthesis methods.

The synthesis of 5-(but-3-yn-2-yl)-2-methylphenol typically involves carefully controlled organic reactions to introduce the alkyne group to the phenolic ring. Modern synthetic approaches emphasize efficiency and environmental considerations, reflecting the growing demand for eco-friendly chemical processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing and verifying the purity of this compound, ensuring it meets the stringent requirements of research and industrial applications.

In the pharmaceutical sector, 2228339-56-6 has shown promise as a building block for drug candidates. Its molecular framework can be modified to create compounds with potential anti-inflammatory or antimicrobial properties, addressing current healthcare challenges. The compound's versatility also makes it valuable in materials science, where it can contribute to the development of advanced polymers with specific thermal or mechanical properties.

The market for specialty chemicals like 5-(but-3-yn-2-yl)-2-methylphenol has been growing steadily, driven by increasing demand from the pharmaceutical and materials sectors. Companies specializing in fine chemicals are investing in improved production methods to meet the rising need for high-purity versions of this compound. Current market analysis suggests particular interest from regions with strong pharmaceutical and biotechnology industries, including North America, Europe, and parts of Asia.

Quality control is paramount when working with CAS 2228339-56-6. Reputable suppliers provide comprehensive analytical data and certificates of analysis to ensure researchers and manufacturers receive material of consistent quality. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over time. These quality assurance measures are essential for applications where consistency and purity are critical.

Looking to the future, 5-(but-3-yn-2-yl)-2-methylphenol is likely to see expanded applications as research continues to uncover its potential. The growing emphasis on precision medicine and targeted therapies in healthcare, along with advances in materials science, create numerous opportunities for this versatile compound. Its role in click chemistry applications may become particularly significant as this field continues to evolve and find new applications in biotechnology and nanotechnology.

For researchers considering working with 2228339-56-6, it's important to consult the latest scientific literature and safety data. While not classified as hazardous under normal handling conditions, standard laboratory precautions should always be followed when working with any chemical substance. The compound's Material Safety Data Sheet (MSDS) provides detailed information about proper handling, storage, and disposal procedures.

In conclusion, 5-(but-3-yn-2-yl)-2-methylphenol (CAS No. 2228339-56-6) represents an interesting and valuable compound in modern chemistry. Its unique structural features and versatile reactivity make it a promising candidate for various applications in pharmaceuticals, materials science, and beyond. As research continues and new applications emerge, this compound is likely to play an increasingly important role in scientific and industrial advancements.